Cas no 26785-97-7 (2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid)

• Product Name: 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid
• CAS No: 26785-97-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 250053
• PubChem ID: 315867
• Update Time: 2025-05-22

2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid
• (1,3-dioxo-octahydro-4,7-methano-isoindol-2-yl)-acetic acid
• (3,5-Dioxo-4-aza-tricyclo[5.2.1.0*2,6*]dec-4-yl)-acetic acid
• 4,7-Methano-2H-isoindole-2-aceticacid, octahydro-1,3-dioxo-
• 4,7-Methano-2H-isoindole-2-aceticacid,octahydro-1,3-dioxo
• AKOS022076454
• 26785-97-7
• AKOS000301562
• MLS003115239
• SR-01000413119
• AK-918/11909076
• 2-(3, 5-dioxo-4-azatricyclo[5.2.1.02, 6]decan-4-yl)acetic acid
• 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)aceticacid
• (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetic acid
• NSC241987
• (1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)acetic acid
• SMR001830821
• 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)acetic acid
• SR-01000413119-1
• (3,5-Dioxo-4-aza-tricyclo[5.2.1.0(2,6)]dec-4-yl)-acetic acid
• CHEMBL2143713
• 2-(1,3-Dioxooctahydro-2H-4,7-methanoisoindol-2-yl)acetic acid
• SCHEMBL19410320
• NSC-241987
• DTXSID30311373
• CS-0358444
• (3,5-dioxo-4-aza-tricyclo[

• MDL： MFCD06799405
• Inchi： 1S/C11H13NO4/c13-7(14)4-12-10(15)8-5-1-2-6(3-5)9(8)11(12)16/h5-6,8-9H,1-4H2,(H,13,14)
• InChI Key： VYOORNQXSKWLPQ-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1CC(=O)O)=O)C1CCC2C1

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7
• XLogP3: 0.5

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Refractive Index: 1.587
• PSA: 74.68000
• LogP: 0.04000
• Vapor Pressure: No date available

2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid

Exploring the Versatile Applications of 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid (CAS No. 26785-97-7)

In the realm of specialized chemical compounds, 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid (CAS No. 26785-97-7) stands out as a molecule of significant interest to researchers and industry professionals alike. This bicyclic compound, characterized by its unique 1,3-dioxohexahydroisoindole core and acetic acid side chain, has garnered attention for its potential applications in various fields, from pharmaceutical intermediates to advanced material science.

The structural complexity of 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid offers multiple sites for chemical modification, making it a valuable building block in organic synthesis. Recent studies have explored its use in creating novel heterocyclic compounds, particularly in the development of bioactive molecules with potential therapeutic applications. The compound's rigid bicyclic framework provides structural stability that is highly sought after in drug design.

From a chemical properties perspective, this compound exhibits interesting characteristics that make it suitable for various applications. Its carboxylic acid functionality allows for easy derivatization, while the dioxohexahydroisoindole moiety contributes to its stability under various conditions. These properties have led to increased interest from researchers working on advanced polymer materials and coordination chemistry applications.

In the pharmaceutical sector, derivatives of 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid have shown promise in early-stage drug discovery programs. The compound's scaffold has been investigated for potential enzyme inhibition properties, particularly in relation to inflammatory pathways. While not a drug itself, its structural features make it an important intermediate in medicinal chemistry research.

The material science community has also taken notice of this compound's potential. Its ability to form stable complexes with various metals has opened possibilities in catalysis and nanomaterial development. Researchers are particularly interested in how the compound's rigid structure might contribute to the creation of novel metal-organic frameworks (MOFs) with specific pore structures and surface properties.

From a synthetic chemistry standpoint, the production of 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid involves interesting challenges that have spurred methodological developments. Recent advances in green chemistry approaches have led to more efficient synthesis routes, reducing waste and improving yields. These developments align well with current industry trends toward more sustainable chemical production.

Quality control and characterization of this compound present unique analytical challenges due to its complex structure. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to ensure purity and confirm structural integrity. These analytical requirements have contributed to the development of improved characterization methods for similar complex molecules.

The commercial availability of 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid has increased in recent years, reflecting growing demand from research institutions and specialty chemical manufacturers. Suppliers typically offer the compound in various purity grades, with high-purity versions commanding premium prices for sensitive applications. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are essential to maintain product quality.

Looking to the future, research directions for this compound appear promising. Areas of particular interest include its potential in asymmetric synthesis, development of chiral catalysts, and exploration of its photophysical properties. The compound's unique structure may hold untapped potential in emerging fields such as molecular electronics and supramolecular chemistry.

For researchers considering working with 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid, it's important to consult the latest literature and safety data. While not classified as hazardous under normal handling conditions, standard laboratory precautions should be observed. The compound's stability profile makes it suitable for various experimental conditions, but compatibility with specific reagents should always be verified.

The scientific literature contains numerous references to derivatives and analogs of 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid, highlighting its versatility as a synthetic building block. Patent databases reveal growing intellectual property activity surrounding applications of this compound and its derivatives, particularly in specialty materials and pharmaceutical intermediates.

As research into complex organic molecules continues to advance, compounds like 2-(1,3-Dioxohexahydro-1H-4,7-methanoisoindol-2(3H)-yl)acetic acid will likely play increasingly important roles. Their unique structural features and synthetic accessibility position them as valuable tools for innovation across multiple scientific disciplines. The coming years may see expanded applications as researchers uncover new ways to utilize this interesting molecular scaffold.